2-(3-(azepan-1-ylsulfonyl)-2-oxopyridin-1(2H)-yl)-N-(3-(methylthio)phenyl)acetamide

• IUPAC Name: 2-[3-(azepan-1-ylsulfonyl)-2-oxopyridin-1-yl]-N-(3-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C20H25N3O4S2/c1-28-17-9-6-8-16(14-17)21-19(24)15-22-11-7-10-18(20(22)25)29(26,27)23-12-4-2-3-5-13-23/h6-11,14H,2-5,12-13,15H2,1H3,(H,21,24)
• InChI Key: IUDGLJPHLABVAG-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)NC(=O)CN2C=CC=C(C2=O)S(=O)(=O)N3CCCCCC3
• Molecular Formula: C20H25N3O4S2
• Molecular Weight: 435.6 g/mol
• CAS No.: 1251606-27-5

Description

2-(3-(azepan-1-ylsulfonyl)-2-oxopyridin-1(2H)-yl)-N-(3-(methylthio)phenyl)acetamide is a useful research compound. Its molecular formula is C20H25N3O4S2 and its molecular weight is 435.56. The purity is usually 95%.
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Scientific Research Applications

Azepane-based Compounds in Drug Discovery

Azepane-based compounds have been identified as possessing a wide range of pharmacological activities due to their structural diversity. These compounds have been the focus of research for the development of new therapeutic agents that are less toxic, cost-effective, and highly active. Over 20 azepane-based drugs have received FDA approval and are used in treating various diseases. This highlights the importance of azepane derivatives in drug discovery, particularly in areas such as anti-cancer, anti-tubercular, anti-Alzheimer's disease, and antimicrobial treatments. The review by Zha et al. (2019) emphasizes ongoing research into azepane-containing analogs, demonstrating their significant role in medicinal chemistry and potential against devastating diseases (Zha, Gao-Feng et al., 2019).

Acetamide Derivatives and Their Biological Effects

Acetamide and its derivatives have been extensively studied for their toxicological and pharmacological effects. Kennedy (2001) provided a comprehensive review of the biological consequences of exposure to acetamide, N,N-dimethylacetamide, N-methylacetamide, formamide, N,N-dimethylformamide, and N-methylformamide. This work sheds light on the varied qualitative and quantitative biological responses to these chemicals, reflecting their biological significance and the importance of understanding their effects on human health and the environment (Kennedy, G., 2001).